1-tert-butyl-3-(furan-2-yl)-1H-pyrazol-5-amine

• IUPAC Name: 2-tert-butyl-5-(furan-2-yl)pyrazol-3-amine
• InChI: InChI=1S/C11H15N3O/c1-11(2,3)14-10(12)7-8(13-14)9-5-4-6-15-9/h4-7H,12H2,1-3H3
• InChI Key: KQMKRDKRCMJLJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=CC(=N1)C2=CC=CO2)N
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• CAS No.: 222160-55-6

Description

1-tert-butyl-3-(furan-2-yl)-1H-pyrazol-5-amine is a compound of interest in organic chemistry due to its unique structure and potential applications. This compound features a pyrazole ring substituted with a tert-butyl group and a furan ring, making it a versatile building block for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-tert-butyl-3-(furan-2-yl)-1H-pyrazol-5-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a hydrazine derivative with a furan-containing aldehyde or ketone in the presence of a base. The reaction is usually carried out in an organic solvent such as ethanol or benzene, and the product is purified through recrystallization or chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, is crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

1-tert-butyl-3-(furan-2-yl)-1H-pyrazol-5-amine undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The pyrazole ring can be reduced to form dihydropyrazole derivatives.

Substitution: The tert-butyl group can be substituted with other functional groups through nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions

Major Products Formed

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Dihydropyrazole derivatives.

Substitution: Various substituted pyrazole derivatives

Scientific Research Applications

1-tert-butyl-3-(furan-2-yl)-1H-pyrazol-5-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-tert-butyl-3-(furan-2-yl)-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cancer cell proliferation or disrupt microbial cell membranes .

Comparison with Similar Compounds

Similar Compounds

3-Amino-5-tert-butylpyrazole: Similar structure but lacks the furan ring.

5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole: Contains a furan ring but different substituents on the pyrazole ring

Uniqueness

1-tert-butyl-3-(furan-2-yl)-1H-pyrazol-5-amine is unique due to the presence of both a tert-butyl group and a furan ring on the pyrazole scaffold. This combination of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications .